Cas no 449747-92-6 (1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI))
449747-92-6 structure
Product Name:1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI)
CAS No:449747-92-6
MF:C7H9N3O2
MW:167.165261030197
CID:327721
Update Time:2024-01-28
1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI)
- 1,3-Benzenediamine, 2-methyl-5-nitro-, labeled with carbon-14 (9CI)
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- Inchi: 1S/C7H9N3O2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,8-9H2,1H3
- InChI Key: SPOWAUDUGZVURQ-UHFFFAOYSA-N
- SMILES: C1(N)=CC([N+]([O-])=O)=CC(N)=C1C
Computed Properties
- Exact Mass: 167.069
- Monoisotopic Mass: 167.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.9A^2
Experimental Properties
- Density: 1.369
- Boiling Point: 432.5°C at 760 mmHg
- Flash Point: 215.4°C
- Refractive Index: 1.679
1,3-Benzenediamine,2-methyl-5-nitro-, labeled with carbon-14 (9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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